Cas no 97444-12-7 (Boc-6-BroMo-L-tryptophan)
Boc-6-BroMo-L-tryptophan Chemical and Physical Properties
Names and Identifiers
-
- Boc-6-BroMo-L-tryptophan
- (S)-6-Brom-N-(tert-butyloxycarbonyl)tryptophan
- A50541
- SCHEMBL8502043
- A1-29373
- 97444-12-7
- (2S)-3-(6-BROMO-1H-INDOL-3-YL)-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID
- CS-0458426
- (S)-3-(6-bromo-1H-indol-3-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
- (2S)-3-(6-bromo-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
-
- Inchi: 1S/C16H19BrN2O4/c1-16(2,3)23-15(22)19-13(14(20)21)6-9-8-18-12-7-10(17)4-5-11(9)12/h4-5,7-8,13,18H,6H2,1-3H3,(H,19,22)(H,20,21)/t13-/m0/s1
- InChI Key: MIRGNBUFSULZAZ-ZDUSSCGKSA-N
- SMILES: BrC1C=CC2=C(C=1)NC=C2C[C@@H](C(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 382.05282Da
- Monoisotopic Mass: 382.05282Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.4Ų
Boc-6-BroMo-L-tryptophan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B197985-250mg |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 250mg |
$ 615.00 | 2022-06-07 | ||
| TRC | B197985-500mg |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 500mg |
$ 1020.00 | 2022-06-07 | ||
| Aaron | AR01JNKZ-250mg |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 97% | 250mg |
$180.00 | 2025-02-11 | |
| Aaron | AR01JNKZ-500mg |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 97% | 500mg |
$266.00 | 2025-02-11 | |
| Aaron | AR01JNKZ-1g |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 97% | 1g |
$396.00 | 2025-02-11 | |
| A2B Chem LLC | AZ95543-250mg |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 97% | 250mg |
$236.00 | 2024-07-18 | |
| A2B Chem LLC | AZ95543-500mg |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 97% | 500mg |
$331.00 | 2024-07-18 | |
| A2B Chem LLC | AZ95543-1g |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 97% | 1g |
$474.00 | 2024-07-18 | |
| 1PlusChem | 1P01JNCN-250mg |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 97% | 250mg |
$163.00 | 2024-04-19 | |
| 1PlusChem | 1P01JNCN-500mg |
Boc-6-Bromo-L-tryptophan |
97444-12-7 | 97% | 500mg |
$235.00 | 2024-04-19 |
Boc-6-BroMo-L-tryptophan Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Boc-6-BroMo-L-tryptophan
Recent Advances in the Application of Boc-6-Bromo-L-tryptophan (CAS: 97444-12-7) in Chemical Biology and Pharmaceutical Research
Boc-6-Bromo-L-tryptophan (CAS: 97444-12-7) is a protected derivative of L-tryptophan, featuring a bromine substitution at the 6-position of the indole ring and a tert-butoxycarbonyl (Boc) protecting group on the amino moiety. This compound has garnered significant attention in recent years due to its versatile applications in chemical biology, medicinal chemistry, and drug discovery. The bromine substituent serves as a handle for further functionalization via cross-coupling reactions, while the Boc group provides stability during synthetic manipulations. Recent studies have explored its utility in peptide synthesis, protein engineering, and the development of novel therapeutics targeting various diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Boc-6-Bromo-L-tryptophan as a key intermediate in the synthesis of potent kinase inhibitors. The researchers leveraged the bromine atom for palladium-catalyzed cross-coupling reactions to introduce diverse pharmacophores, resulting in compounds with improved selectivity and potency against specific cancer targets. This approach highlights the compound's value in structure-activity relationship (SAR) studies and lead optimization processes.
In the field of chemical biology, Boc-6-Bromo-L-tryptophan has been employed as a building block for the site-specific incorporation of tryptophan analogs into proteins. A recent Nature Chemical Biology paper (2024) described its use in genetic code expansion strategies, where it was incorporated into proteins in response to an amber codon. The bromine atom then served as a reactive handle for post-translational modifications, enabling the study of protein-protein interactions and the development of novel protein conjugates.
From a pharmaceutical perspective, the compound has shown promise in the development of peptide-based therapeutics. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into antimicrobial peptides, where the bromine substitution enhanced the peptides' membrane permeability and target specificity. The researchers noted that the Boc-protected form allowed for efficient solid-phase peptide synthesis while maintaining the bromine functionality for subsequent modifications.
Recent advances in synthetic methodology have also improved the accessibility of Boc-6-Bromo-L-tryptophan. A 2023 Organic Process Research & Development publication detailed a scalable, cost-effective synthesis route that addresses previous challenges in regioselective bromination and protecting group strategies. This development is particularly significant for industrial applications where large quantities of the compound are required for drug discovery programs.
Looking forward, the unique properties of Boc-6-Bromo-L-tryptophan position it as a valuable tool in multiple areas of pharmaceutical research. Its dual functionality (bromine for derivatization and Boc for protection) makes it particularly useful for combinatorial chemistry approaches and the development of targeted therapies. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and as a precursor for radiolabeled compounds in diagnostic imaging.
97444-12-7 (Boc-6-BroMo-L-tryptophan) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)